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Compound of Interest

Compound Name:
Tetrabutylammonium

Dichlorobromide

Cat. No.: B076075 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential safety and

logistical information for the proper disposal of Tetrabutylammonium Dichlorobromide,

ensuring operational safety and regulatory compliance. Due to the limited availability of a

specific Safety Data Sheet (SDS) for Tetrabutylammonium Dichlorobromide, this guidance

is supplemented with information from the closely related compound, Tetrabutylammonium

Bromide, and general principles of hazardous waste management.

Key Data and Hazard Profile
Tetrabutylammonium Dichlorobromide is a quaternary ammonium salt that requires careful

handling. The following table summarizes its known properties and hazard information.
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Property Value Source

Chemical Formula C₁₆H₃₆BrCl₂N PubChem[1]

Molecular Weight 393.3 g/mol PubChem[1]

Appearance
Light yellow to yellow to green

powder to crystal

Tokyo Chemical Industry Co.,

Ltd.

Purity >97.0%
Tokyo Chemical Industry Co.,

Ltd.

CAS Number 13053-75-3 PubChem[1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

PubChem[1]

Incompatible Materials Strong oxidizing agents Fisher Scientific[2]

Hazardous Decomposition

Thermal decomposition may

produce tributylamine and

butene.

Benchchem[3]

Experimental Protocol for Disposal
The proper disposal of Tetrabutylammonium Dichlorobromide should be conducted in a

controlled laboratory setting, adhering to all institutional and regulatory guidelines. The

following protocol outlines the necessary steps for safe disposal.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety

goggles, and a lab coat.[4]

2. Waste Segregation and Labeling:

Do not mix Tetrabutylammonium Dichlorobromide with other waste streams unless

compatibility is confirmed.[5]
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Collect all waste in a designated, properly labeled, and sealed container. The label should

clearly state "Hazardous Waste" and include the chemical name.

3. Small Spills Cleanup:

In the event of a small spill, carefully sweep up the solid material, avoiding dust generation.

[6]

Place the collected material into a sealed container for disposal.

Clean the spill area with a suitable solvent (such as water, if the material is not water-

reactive), followed by soap and water. Collect all cleaning materials for disposal as

hazardous waste.

4. Disposal of Unused or Contaminated Material:

Unused or contaminated Tetrabutylammonium Dichlorobromide must be disposed of as

hazardous waste.

Do not dispose of this chemical down the drain or in regular trash.[2][5]

Arrange for collection by a licensed hazardous waste disposal company. Ensure compliance

with all local, state, and federal regulations.[5][6]

5. Decontamination of Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be

collected and disposed of as hazardous waste.

Puncture the container to prevent reuse before disposal.[6]

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Tetrabutylammonium Dichlorobromide.
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Disposal Workflow for Tetrabutylammonium Dichlorobromide

Start

Waste Assessment

Containment

Final Disposal

Decontamination

Disposal of Tetrabutylammonium Dichlorobromide

Assess Waste Type:
- Unused Product

- Contaminated Material
- Empty Container

Contain Solid Waste
in Labeled Hazardous

Waste Container

Solid WasteTriple Rinse Container with
Appropriate Solvent

Empty Container

Arrange for Professional
Hazardous Waste Disposal

Contain Liquid Waste
(Rinsate) in Labeled

Hazardous Waste Container

Puncture Container
to Prevent Reuse

Click to download full resolution via product page

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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